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Compound of Interest

Compound Name: 2-Cyclohexylpyrrolidine

Cat. No.: B1352309 Get Quote

A Note on Nomenclature: The query specified "2-cyclohexylpyrrolidine." However, an

extensive search of chemical databases and scientific literature reveals a scarcity of

information for a compound with this name. It is highly probable that the intended compound

was 1-cyclohexyl-2-pyrrolidone, also known as N-cyclohexyl-2-pyrrolidone (CHP). This guide

will focus on this well-documented compound.

IUPAC Name: 1-cyclohexylpyrrolidin-2-one[1][2] CAS Number: 6837-24-7[1][2][3][4]

This technical guide provides a comprehensive overview of 1-cyclohexyl-2-pyrrolidone, tailored

for researchers, scientists, and professionals in drug development. The document details its

chemical and physical properties, synthesis, applications, and toxicological data, presenting

quantitative information in structured tables and outlining experimental methodologies where

available.

Physicochemical Properties
1-Cyclohexyl-2-pyrrolidone is a colorless to pale yellow liquid with a faint, characteristic odor.[3]

It is a high-boiling, low-volatility solvent with good thermal stability.[2] Its miscibility with water

and a wide range of organic solvents makes it a versatile compound in various industrial and

research applications.
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Property Value Reference

Molecular Formula C₁₀H₁₇NO [1][2][3]

Molecular Weight 167.25 g/mol [1][2][3]

Density 1.026 g/cm³ at 25°C [3]

Melting Point 12 °C [3][5]

Boiling Point 284 °C [3][5]

Flash Point 145 °C [3][5]

Vapor Pressure <0.07 hPa at 20°C [3]

Water Solubility Soluble [3][4]

log Kow (Octanol-Water

Partition Coefficient)
2.16 [3]

Synthesis of 1-Cyclohexyl-2-pyrrolidone
Several synthetic routes to 1-cyclohexyl-2-pyrrolidone have been reported. A common

laboratory-scale synthesis involves the reductive amination of cyclohexanone with pyrrolidine.

Experimental Protocol: Synthesis via Reductive
Amination
This protocol is based on a described synthesis of 1-cyclohexylpyrrolidine, which can be

adapted for the synthesis of 1-cyclohexyl-2-pyrrolidone by using 2-pyrrolidone as a starting

material.

Materials:

2-pyrrolidone

Cyclohexanone

Dry cyclohexane
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Anhydrous magnesium sulfate (MgSO₄)

3-neck reaction flask

Mechanical stirrer

Heating mantle

Reflux condenser

Procedure:

Set up a 3-neck reaction flask equipped with a mechanical stirrer, a heating mantle, and a

reflux condenser.

In the reaction flask, combine a 2-molar equivalent of 2-pyrrolidone with a 1-molar equivalent

of cyclohexanone in dry cyclohexane to create a 1M solution with respect to cyclohexanone.

To this mixture, add a 2-molar equivalent of anhydrous magnesium sulfate, which acts as a

dehydrating agent.

The resulting mixture is heated to reflux and maintained for an extended period (e.g., 94

hours, as described for a similar reaction).[6]

The progress of the reaction should be monitored using an appropriate analytical technique,

such as Nuclear Magnetic Resonance (NMR) spectroscopy.[6]

Upon completion, the reaction mixture is cooled to room temperature.

The solid magnesium sulfate is removed by filtration.

The solvent (cyclohexane) is removed from the filtrate under reduced pressure.

The crude product can then be purified by vacuum distillation.
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A flowchart of the synthesis of 1-cyclohexyl-2-pyrrolidone.
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Applications in Research and Development
1-Cyclohexyl-2-pyrrolidone is primarily utilized as a versatile solvent and chemical intermediate.

Its applications are relevant to various aspects of research and drug development.

Pharmaceutical Formulations: Due to its broad solvency, it has potential as a solvent or co-

solvent in drug formulations to enhance the solubility of poorly water-soluble active

pharmaceutical ingredients (APIs).[7]

Chemical Synthesis: It serves as a reaction medium and a building block in the synthesis of

more complex molecules.[7]

Polymer Chemistry: Its ability to dissolve a wide range of polymers makes it useful in

polymer research and processing.

Electronics Industry: It is used as a photoresist stripper and in cleaning applications for

manufacturing electronic components.[5][7]

Textiles: It acts as a dye carrier in the textile industry.[5]

Logical Workflow for Solvent Selection in
Pharmaceutical Formulations
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Workflow for evaluating 1-cyclohexyl-2-pyrrolidone as a solvent.
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Toxicological Profile
The toxicological data for 1-cyclohexyl-2-pyrrolidone indicates moderate acute toxicity and

potential for skin and eye irritation.

Toxicity
Endpoint

Species Route Value Reference

LD₅₀ (Lethal

Dose, 50%)
Rat Oral 370 mg/kg

LD₅₀ Rabbit Oral 657 mg/kg

LD₅₀ Rabbit Dermal 1600 mg/kg

LC₅₀ (Lethal

Concentration,

50%)

Rat Inhalation 120 ppm/1hr [1][8]

Skin Irritation Rabbit Dermal Severe

Eye Irritation Rabbit Ocular Severe

Experimental Protocols for Toxicological Studies
Detailed experimental protocols for the specific toxicity studies cited for 1-cyclohexyl-2-

pyrrolidone are not readily available in the public domain. However, these studies generally

follow standardized guidelines, such as those established by the Organisation for Economic

Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (Following OECD Guideline 401, now superseded, but

historically relevant):[9]

Animal Selection: Healthy, young adult rodents of a single strain are used.[9] For a given

test, animals are of the same sex.[9]

Housing and Environment: Animals are housed in a controlled environment with a

temperature of approximately 22°C (± 3°) and relative humidity of 30-70%.[9]

Fasting: Animals are fasted overnight (for rats) before administration of the test substance.[9]
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Dose Administration: The test substance is administered in a single dose by gavage.[9] The

volume administered is typically limited (e.g., not exceeding 1 ml/100 g body weight for

rodents).[9]

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for

a set period (typically 14 days).

Data Analysis: The LD₅₀ value is calculated statistically from the mortality data at different

dose levels.[9]

Signaling Pathways and Mechanism of Action
Currently, there is a lack of scientific literature describing specific signaling pathways or a

defined biological mechanism of action for 1-cyclohexyl-2-pyrrolidone in the context of drug

development. Its biological effects are primarily understood in the context of toxicology and its

properties as a solvent. The pyrrolidinone chemical class itself is of interest in medicinal

chemistry for its presence in various bioactive molecules.[10][11] However, 1-cyclohexyl-2-

pyrrolidone is not typically studied for its direct pharmacological activity. Its main relevance to

drug development is its potential use as a pharmaceutical excipient.[7]

In conclusion, 1-cyclohexyl-2-pyrrolidone is a well-characterized compound with established

industrial applications and potential as a pharmaceutical solvent. While extensive data on its

physicochemical properties and a general understanding of its toxicology exist, further research

would be necessary to elucidate any specific biological mechanisms of action if it were to be

considered for applications beyond its current uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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